Cas no 10593-99-4 (1,2-Cyclohexanedicarboxylic acid, didecyl ester)

• Product Name: 1,2-Cyclohexanedicarboxylic acid, didecyl ester
• CAS No: 10593-99-4
• MF: C₂₈H₅₂O₄
• MW: 452.710089683533
• CID: 1166676
• PubChem ID: 593102
• Update Time: 2025-04-20

1,2-Cyclohexanedicarboxylic acid, didecyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, didecyl ester
• didecyl cyclohexane-1,2-dicarboxylate
• QSPL 131
• SCHEMBL1169555
• ITKVMAXLADRPIZ-UHFFFAOYSA-N
• Didecyl 1,2-cyclohexanedicarboxylate #
• 10593-99-4
• DTXSID10343915

• Inchi： 1S/C28H52O4/c1-3-5-7-9-11-13-15-19-23-31-27(29)25-21-17-18-22-26(25)28(30)32-24-20-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChI Key： ITKVMAXLADRPIZ-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCC)C(C1CCCCC1C(=O)OCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 452.38676
• Monoisotopic Mass: 452.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6